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Get Quote

Q1: What are the correct storage conditions for L-Thyroxine-13C6? Proper storage is critical for

maintaining the stability and concentration of this certified reference material. The required conditions vary

depending on the chemical form (solution or solid) and are summarized in the table below.

Recommended
Other Storage .
Form Product Example Storage . Shelf Life
Conditions
Temperature
Solution Cerilliant (100 pug/mL in -20°C [1] Ampule is flame- Stability and
methanol with 0.1N sealed under argon shelf life are
NH3) [1] for long-term ensured via real-
stability [1] time studies [1]
Solid MedChemExpress -20°C (3 years); 4°C N/A 2-3 years [2]
(Powder) [2] (2 years) [2]
Solid Cambridge Isotopes Refrigerated (-5°C Protect from light N/A

(Neat solid) [3]

to 5°C) [3]

[3]
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Q2: What are the critical handling precautions for this material? Adhering to safe handling procedures

protects both the user and the integrity of the product.

e Temperature Control: Once opened, solution aliquots should be used promptly. Solid material
should be allowed to warm to room temperature before opening to prevent moisture condensation [2].

¢ Light Exposure: The compound is sensitive to light. Store the protected from light, especially when
outside of the freezer or refrigerator [3].

o Safety Warnings: The solution is classified as a Flammable Liquid (Flash Point: 9.7°C / 49.5°F) [1].
It also carries hazards of acute toxicity and may cause damage to organs (e.g., eyes, central nervous
system, heart) through prolonged or repeated exposure. Always consult the Safety Data Sheet (SDS)
before use [1] [3].

Q3: My solution is stored in methanol with 0.1IN NH3. Why is this important? The solvent system is
specifically chosen to ensure stability. Methanol is a common solvent for LC-MS applications, and the
presence of a small amount of ammonia (0.1IN NH3) helps keep the thyroxine in solution and prevents

degradation by maintaining a basic environment [1].

Experimental Protocols & Applications

L-Thyroxine-13C6 is primarily used as an internal standard in mass spectrometry to enable highly
accurate quantification of native L-Thyroxine in complex biological samples. The following workflow

illustrates its typical use in sample preparation and analysis.
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Sample Collection
(e.g., Serum, Hair, Tissue)

Add Internal Standard
(L-Thyroxine-13C6)

Sample Preparation
(Homogenization, Extraction,
Protein Precipitation)

Analysis
(LC-MS/MS or GC-MS)

Data Interpretation
Precise quantification of
native T4 via isotope ratio

Click to download full resolution via product page

Application 1: Quantifying Thyroid Hormones in Serum This is the most common application for clinical

testing, monitoring thyroid function, and therapy compliance [1].

e Sample Prep: Use the L-Thyroxine-13C6 solution as a Snap-N-Spike internal standard. A validated
method involves protein precipitation followed by two-step liquid-liquid extraction to clean up the
sample [1].

¢ Analysis: Quantify total T4 in serum using Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS). The 13C6-labeled standard co-elutes with the native T4 but is distinguished by the
mass spectrometer, correcting for recovery losses and matrix effects [1] [4].

Application 2: Analysis of Thyroid Hormones in Hair for Graves' Disease Research A recent research

application allows for non-invasive, long-term monitoring of thyroid status.

e Sample Prep:
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(e]

Cut hair to 1 cm from the root (representing ~1 month of growth).

[¢]

Wash sequentially with warm distilled water (twice) and methanol.

Dry overnight at room temperature.

Weigh out 2 mg of hair and add internal standard solution (13C6-T4 in methanol/water).
Shake at 300 rpm for 4 hours at 60°C to extract hormones [5].

[¢]

[e]

o

e Analysis: Use a highly sensitive LC-MS system to detect free T4 (FT4) levels. The 13C6 internal
standard ensures accuracy despite the complex hair matrix and low hormone concentrations [5].

Troubleshooting Guide

Problem Potential Cause Solution

Poor Degraded Verify storage temperature has been consistently

Chromatography reference standard maintained at -20°C. Check expiration date. [1]

Inaccurate Improper handling  Thaw the solution completely and mix thoroughly before

Quantification of internal use. Use certified, pre-mixed solutions to minimize
standard volumetric errors. [1]

Low Inadequate Optimize extraction protocols (e.g., liquid-liquid extraction)

Recovery/Matrix sample clean-up and ensure the internal standard is added at the

Effects beginning of the sample preparation to correct for all

losses [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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